Cas no 1040658-19-2 (N-(5-chloro-2-methoxyphenyl)-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide
• CAS No: 1040658-19-2
• MF: C₁₈H₁₄ClFN₂O₃S
• MW: 392.831765651703
• CID: 5384039
• Update Time: 2025-10-24

N-(5-chloro-2-methoxyphenyl)-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Chloro-2-methoxyphenyl)-2-[[5-(4-fluorophenyl)-2-oxazolyl]thio]acetamide
• N-(5-chloro-2-methoxyphenyl)-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide

• Inchi： 1S/C18H14ClFN2O3S/c1-24-15-7-4-12(19)8-14(15)22-17(23)10-26-18-21-9-16(25-18)11-2-5-13(20)6-3-11/h2-9H,10H2,1H3,(H,22,23)
• InChI Key： IASLIVXINSSQKX-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1OC)(=O)CSC1=NC=C(C2=CC=C(F)C=C2)O1

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.84±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on N-(5-chloro-2-methoxyphenyl)-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide

Recent Advances in the Study of N-(5-chloro-2-methoxyphenyl)-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide (CAS: 1040658-19-2)

The compound N-(5-chloro-2-methoxyphenyl)-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide (CAS: 1040658-19-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique oxazole-thioacetamide scaffold, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-(5-chloro-2-methoxyphenyl)-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide to enhance its pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry reported a novel synthetic route that improves the yield and purity of the compound, making it more amenable for large-scale production. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

In terms of biological activity, preliminary in vitro assays have demonstrated that this compound exhibits potent inhibitory effects against specific kinase targets implicated in inflammatory and oncogenic pathways. For instance, a recent paper in Bioorganic & Medicinal Chemistry Letters revealed that the compound selectively inhibits the JAK-STAT signaling pathway, which is often dysregulated in autoimmune diseases and certain cancers. The IC50 values reported in these studies suggest that the compound has a high affinity for its target, positioning it as a promising lead for further development.

Further investigations into the mechanism of action have employed advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have provided insights into the binding interactions between the compound and its target proteins, revealing key structural features that contribute to its efficacy. For example, the fluorophenyl and oxazole moieties were found to play a crucial role in stabilizing the protein-ligand complex, as reported in a 2024 study in the Journal of Chemical Biology.

Despite these promising findings, challenges remain in the development of N-(5-chloro-2-methoxyphenyl)-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is exploring structural modifications to mitigate these limitations while preserving the compound's biological activity.

In conclusion, N-(5-chloro-2-methoxyphenyl)-2-{[5-(4-fluorophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide represents a promising candidate in the field of medicinal chemistry, with demonstrated potential in targeting key biological pathways. Continued research efforts are essential to fully realize its therapeutic applications and overcome existing challenges. The compound's unique structural features and biological activity make it a valuable subject for further investigation, with implications for the treatment of various diseases.